Cas no 214557-89-8 (3,5,7-Trifluoroadamantane-1-carboxylic acid)

3,5,7-Trifluoroadamantane-1-carboxylic acid is a fluorinated adamantane derivative characterized by its rigid, three-dimensional structure and enhanced electronic properties due to the presence of fluorine substituents. This compound is particularly valuable in pharmaceutical and materials science research, where its steric and electronic effects can influence molecular interactions and stability. The trifluorinated adamantane core offers improved metabolic stability and lipophilicity, making it a useful intermediate in drug design. Additionally, its carboxylic acid functionality allows for further derivatization, enabling its incorporation into more complex architectures. The compound's unique structural features make it a promising candidate for applications in medicinal chemistry and advanced material synthesis.

3,5,7-Trifluoroadamantane-1-carboxylic acid structure

214557-89-8 structure

Product Name:3,5,7-Trifluoroadamantane-1-carboxylic acid

CAS No:214557-89-8

MF:C₁₁H₁₃F₃O₂

MW:234.214934110641

MDL:MFCD17215150

CID:1401294

PubChem ID:12036142

Update Time:2025-10-19

3,5,7-Trifluoroadamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,5,7-Trifluoroadamantane-1-carboxylic acid
- Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 3,5,7-trifluoro-
- 3,5,7-trifluoro-Tricyclo[3.3.1.13,7]decane-1-carboxylic acid
- AK312830
- AX8251270
- SCHEMBL960223
- AKOS005762891
- DB-066519
- CS-0033427
- A912424
- 214557-89-8
- EN300-687000
- 3,5,7-trifluoroadamantane-1-carboxylicacid
- Z1617901461
- DTXSID60901862
- DS-11854
- C11H13F3O2
- ZB0653
- MFCD17215150
- NoName_1037
- MDL： MFCD17215150
- Inchi： 1S/C11H13F3O2/c12-9-1-8(7(15)16)2-10(13,4-9)6-11(14,3-8)5-9/h1-6H2,(H,15,16)
- InChI Key： QBRDOUHHJWRTHN-UHFFFAOYSA-N
- SMILES： FC12CC3(CC(C1)(CC(C(=O)O)(C3)C2)F)F

Computed Properties

Exact Mass: 234.08679
Monoisotopic Mass: 234.08676414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 1.7

Experimental Properties

Density: 1.41
Boiling Point: 304.3±42.0°C at 760 mmHg
Flash Point: 137.9±27.9 °C
PSA: 37.3
Vapor Pressure: 0.0±1.4 mmHg at 25°C

3,5,7-Trifluoroadamantane-1-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,2-8°C

3,5,7-Trifluoroadamantane-1-carboxylic acid Pricemore >>

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